Cas no 2361634-51-5 (tert-Butyl (2-chloro-3,4-dimethoxyphenyl)carbamate)

• Product Name: tert-Butyl (2-chloro-3,4-dimethoxyphenyl)carbamate
• CAS No: 2361634-51-5
• MF: C₁₃H₁₈ClNO₄
• MW: 287.739323139191
• CID: 6265069
• PubChem ID: 139026813
• Update Time: 2025-05-25

tert-Butyl (2-chloro-3,4-dimethoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Z3692020781
• CS-0372266
• EN300-7426053
• 2361634-51-5
• Tert-butyl N-(2-chloro-3,4-dimethoxyphenyl)carbamate
• tert-Butyl (2-chloro-3,4-dimethoxyphenyl)carbamate

• Inchi： 1S/C13H18ClNO4/c1-13(2,3)19-12(16)15-8-6-7-9(17-4)11(18-5)10(8)14/h6-7H,1-5H3,(H,15,16)
• InChI Key： MOJKGRHIOHQCGM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1NC(=O)OC(C)(C)C)OC)OC

Computed Properties

• Exact Mass: 287.0924357g/mol
• Monoisotopic Mass: 287.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-Butyl (2-chloro-3,4-dimethoxyphenyl)carbamate

Tert-Butyl (2-Chloro-3,4-Dimethoxyphenyl)Carbamate: A Comprehensive Overview

The compound tert-butyl (2-chloro-3,4-dimethoxyphenyl)carbamate (CAS No. 2361634-51-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenyl ring and a carbamate functional group. The presence of the chloro and methoxy substituents on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl (2-chloro-3,4-dimethoxyphenyl)carbamate in the development of novel bioactive compounds. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials with tailored properties. The tert-butyl group serves as an excellent protecting group in organic synthesis, enabling precise control over reaction pathways. Meanwhile, the carbamate functionality provides opportunities for further functionalization, such as the introduction of bioactive moieties or the creation of cross-linked networks.

In the pharmaceutical industry, tert-butyl (2-chloro-3,4-dimethoxyphenyl)carbamate has been investigated for its potential as an intermediate in drug discovery. Its ability to undergo various transformations makes it a valuable building block for constructing complex molecular architectures. For example, recent research has demonstrated its utility in the synthesis of antiviral agents and anticancer drugs. The chloro substituent on the phenyl ring plays a critical role in modulating the pharmacokinetic properties of the resulting compounds, while the methoxy groups contribute to solubility and stability.

The synthesis of tert-butyl (2-chloro-3,4-dimethoxyphenyl)carbamate typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. One common approach involves the nucleophilic substitution of a suitable chlorinated aromatic compound with tert-butyl alcohol in the presence of a base. This reaction is often facilitated by microwave-assisted conditions or transition metal catalysts to enhance efficiency and selectivity. The resulting product is then purified using chromatographic techniques to ensure high purity.

From an environmental perspective, tert-butyl (2-chloro-3,4-dimethoxyphenyl)carbamate has been studied for its biodegradation properties. Research indicates that under aerobic conditions, this compound undergoes rapid microbial degradation, making it less persistent in natural environments compared to other similar compounds. This finding is particularly important for industries that prioritize sustainability and eco-friendly practices.

In conclusion, tert-butyl (2-chloro-3,4-dimethoxyphenyl)carbamate is a multifaceted compound with promising applications across diverse fields. Its unique structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic methodologies and materials science continue to unfold, this compound is expected to play an increasingly significant role in driving innovation and discovery.